Cas no 1431310-23-4 (3-methyl-4-(2-pyridinyl)benzoic acid)
1431310-23-4 structure
Product Name:3-methyl-4-(2-pyridinyl)benzoic acid
CAS No:1431310-23-4
MF:C13H11NO2
MW:213.231943368912
CID:2113715
Update Time:2023-11-19
3-methyl-4-(2-pyridinyl)benzoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-4-(2-pyridinyl)Benzoic acid
- CID 90379302
- 3-methyl-4-pyridin-2-ylbenzoic acid
- Benzoic acid, 3-methyl-4-(2-pyridinyl)-
- 3-methyl-4-(2-pyridinyl)benzoic acid
-
- Inchi: 1S/C13H11NO2/c1-9-8-10(13(15)16)5-6-11(9)12-4-2-3-7-14-12/h2-8H,1H3,(H,15,16)
- InChI Key: CAVVPUXRCHSOSM-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(C2C=CC=CN=2)=C(C)C=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 254
- Topological Polar Surface Area: 50.2
Experimental Properties
- Density: 1.206±0.06 g/cm3(Predicted)
- Boiling Point: 374.3±30.0 °C(Predicted)
- pka: 3.24±0.10(Predicted)
3-methyl-4-(2-pyridinyl)benzoic acid Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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